methyl 2-{[(2-isopropylphenoxy)acetyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(2-propan-2-ylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C19H21NO4/c1-13(2)14-8-5-7-11-17(14)24-12-18(21)20-16-10-6-4-9-15(16)19(22)23-3/h4-11,13H,12H2,1-3H3,(H,20,21)
• InChI Key: JLVAZLSEKCOOHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OCC(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to methyl 2-{[(2-isopropylphenoxy)acetyl]amino}benzoate often involves multi-step reactions, starting from basic acylamino esters. For example, methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate and its benzoyl analog were prepared from corresponding methyl acylamino propenoates, serving as versatile synthons for the preparation of polysubstituted heterocyclic systems, such as pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, and others (Pizzioli et al., 1998).

Scientific Research Applications

Synthesis of Heterocyclic Systems

Research by Selič, Grdadolnik, and Stanovnik (1997) demonstrates the use of similar compounds to methyl 2-{[(2-isopropylphenoxy)acetyl]amino}benzoate in the synthesis of heterocyclic systems. These compounds are valuable for preparing various fused heterocyclic systems, such as pyrido[1,2-a]pyrimidones, thiazolo[3,2-a]pyrimidones, and 2H-1-benzopyran-2-ones, showcasing their versatility in chemical synthesis (Selič, Grdadolnik, & Stanovnik, 1997).

Photopolymerization

Guillaneuf et al. (2010) explored the use of an alkoxyamine derivative similar to this compound as a photoiniferter. This compound decomposes under UV irradiation to generate radicals, suggesting potential applications in photopolymerization processes (Guillaneuf et al., 2010).

Reagent for N-phthaloylation

Casimir, Guichard, and Briand (2002) introduced methyl 2-((succinimidooxy)carbonyl)benzoate (MSB), a compound with similar structural features to this compound, as an efficient reagent for N-phthaloylation of amino acids and peptide derivatives. This highlights its potential application in peptide synthesis and modification (Casimir, Guichard, & Briand, 2002).

Biosynthesis of Volatile Compounds

Dudareva et al. (2000) studied the biosynthesis of methyl benzoate, a compound related in structure to this compound. Their research into the synthesis and emission of methyl benzoate in snapdragon flowers sheds light on the biological production and regulation of similar volatile esters (Dudareva et al., 2000).

Mechanism of Action

The mechanism of action for “methyl 2-{[(2-isopropylphenoxy)acetyl]amino}benzoate” is not specified in the search results.

Safety and Hazards

The safety and hazards associated with “methyl 2-{[(2-isopropylphenoxy)acetyl]amino}benzoate” are not specified in the search results.

Future Directions

The future directions for research or applications of “methyl 2-{[(2-isopropylphenoxy)acetyl]amino}benzoate” are not detailed in the search results.